BENGHE Foundational & Exploratory

Check Availability & Pricing

Market Pricing of High-Purity Lutetium Oxide
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Compound of Interest

Compound Name: Lutetium oxide

Cat. No.: B7799246

The price of high-purity lutetium oxide is influenced by several factors, including purity levels
(typically 99.99% to 99.999%), purchase volume, and global market dynamics. High-purity
grades are essential for applications in nuclear medicine, laser crystals, and specialized
ceramics.[1][2][3] Below is a summary of pricing from various suppliers and market data
sources.

Table 1: Price Summary for High-Purity Lutetium Oxide
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) ] ] Price per Supplier/So Date of
Purity (%) Quantity Price (USD)
Gram (USD) urce Data
99.9% 1lg $46.00 $46.00 Strem Dec 2025[4]
99.9% 59 $180.00 $36.00 Strem Dec 2025[4]
99.99% lg $106.88 $106.88 Ottokemi Dec 2025[2]
99.99% 59 $376.50 $75.30 Ottokemi Dec 2025[2]
99.99% 259 $861.13 $34.45 Ottokemi Dec 2025[2]
Smart-
€129.00
99.99% 5¢ ~$27.60 elements.co Dec 2025[3]
(~$138)
m
Smart-
€445.00
99.99% 25¢ ~$19.04 elements.co Dec 2025[3]
(~$476)
m
$323.65
) Thermo
99.99% 59 (Special $64.73 o Dec 2025[5]
Scientific
Offer)
- - eBay (Trace
99.999% 59 Not specified Not specified ] Dec 2025[6]
Metals Basis)
Shanghai
>99.99% 1 kg $728.34 $0.73 Dec 2025[7]
Metal Market
IMARC
) Group
Market Price per MT $874,500 $0.87 ) Dec 2025[8]
(China, Q3
2025)

Note: Prices from chemical suppliers are for small, research-grade quantities and are
significantly higher per gram than bulk market prices. Currency conversions are approximate.
Bulk pricing is subject to negotiation and market fluctuations.

Market trends indicate that prices for rare earth metals, including lutetium, have been nearing
pre-pandemic lows, though some analysts suggest the market may be bottoming out.[9]
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Geopolitical factors and supply chain diversification efforts are also influencing the market, with
Western buyers often paying premiums for materials sourced outside of China, which currently
dominates 85-90% of global rare earth refining.[9][10]

The Role of Lutetium Oxide in Drug Development

The most significant application of high-purity lutetium oxide in the medical field is as a
starting material for the production of the radioisotope Lutetium-177 (*’7Lu).[11][12] Y"’Luis a
beta- and gamma-emitting radionuclide with a half-life of 6.7 days, making it ideal for Targeted
Radionuclide Therapy (TRT).[11][13] This therapy uses 1’’Lu attached to a targeting molecule
to selectively deliver a therapeutic dose of radiation to cancer cells, minimizing damage to
healthy tissue.[14][15]

The high purity of the initial Lu2Os is critical, as impurities can lead to the formation of
undesirable radioisotopes during neutron irradiation, complicating purification and potentially
harming the patient. Specifically, enriched Lutetium-176 Oxide (176Lu203) is often used to
maximize the yield of 177Lu.[16][17]
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Raw Material Processing Intermediate Product Final Product

Chelation with
Targeting Molecule

High-Purity Precursor Neutron Irradiation Production Lutetium-177
Lutetium Oxide (Luz0s3) in Nuclear Reactor (*77Lu)

Radiopharmaceutical Drug
(e.g., Y7Lu-DOTATATE)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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